Cas no 113743-16-1 (Benzene, 1-[2-(4-pentylphenyl)ethyl]-4-(trifluoromethyl)-)
113743-16-1 structure
Product Name:Benzene, 1-[2-(4-pentylphenyl)ethyl]-4-(trifluoromethyl)-
CAS No:113743-16-1
MF:C20H23F3
MW:320.3918364048
CID:1201550
PubChem ID:19021182
Update Time:2025-04-20
Benzene, 1-[2-(4-pentylphenyl)ethyl]-4-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-[2-(4-pentylphenyl)ethyl]-4-(trifluoromethyl)-
- 1-pentyl-4-[2-[4-(trifluoromethyl)phenyl]ethyl]benzene
- 1-PENTYL-4-{2-[4-(TRIFLUOROMETHYL)PHENYL]ETHYL}BENZENE
- 113743-16-1
- SCHEMBL9352104
- DTXSID90597459
- MJZKIWNNYAJOGU-UHFFFAOYSA-N
- C20H23F3
-
- Inchi: 1S/C20H23F3/c1-2-3-4-5-16-6-8-17(9-7-16)10-11-18-12-14-19(15-13-18)20(21,22)23/h6-9,12-15H,2-5,10-11H2,1H3
- InChI Key: MJZKIWNNYAJOGU-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1)CCC1C=CC(=CC=1)CCCCC)(F)F
Computed Properties
- Exact Mass: 320.17529
- Monoisotopic Mass: 320.17518522g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.4
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Benzene, 1-[2-(4-pentylphenyl)ethyl]-4-(trifluoromethyl)- Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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